Cas no 851864-95-4 (2-{(3-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole)

2-{(3-Fluorophenyl)methylsulfanyl}-1-[4-(propan-2-yloxy)benzoyl]-4,5-dihydro-1H-imidazole is a structurally complex imidazole derivative featuring a fluorophenylmethylsulfanyl moiety and a 4-isopropoxybenzoyl group. This compound is of interest in medicinal chemistry due to its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors or receptor modulators. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the isopropoxy group contributes to lipophilicity, influencing pharmacokinetic properties. The dihydroimidazole core offers versatility for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery, particularly targeting conditions where selective modulation of biological pathways is critical.
2-{(3-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole structure
851864-95-4 structure
Product Name:2-{(3-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
CAS No:851864-95-4
MF:C20H21FN2O2S
MW:372.456347227097
CID:6387902
PubChem ID:3669069
Update Time:2025-06-28

2-{(3-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-{(3-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
    • AKOS024588559
    • [2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-propan-2-yloxyphenyl)methanone
    • 851864-95-4
    • (2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-isopropoxyphenyl)methanone
    • 2-{[(3-fluorophenyl)methyl]sulfanyl}-1-[4-(propan-2-yloxy)benzoyl]-4,5-dihydro-1H-imidazole
    • F0630-0296
    • Methanone, [2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][4-(1-methylethoxy)phenyl]-
    • Inchi: 1S/C20H21FN2O2S/c1-14(2)25-18-8-6-16(7-9-18)19(24)23-11-10-22-20(23)26-13-15-4-3-5-17(21)12-15/h3-9,12,14H,10-11,13H2,1-2H3
    • InChI Key: AFQUWKLGPMGFNR-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=CC(F)=C2)=NCC1)(C1=CC=C(OC(C)C)C=C1)=O

Computed Properties

  • Exact Mass: 372.13077725g/mol
  • Monoisotopic Mass: 372.13077725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 506.3±60.0 °C(Predicted)
  • pka: 2.12±0.60(Predicted)

2-{(3-fluorophenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole Pricemore >>

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